Ethyl 3-{5-[4-(ethoxycarbonyl)phenyl]-1,3,4-thiadiazol-2-yl}benzoate

• Molecular Formula: C20H18N2O4S
• Molecular Weight: 382.4 g/mol
• IUPAC Name: ethyl 3-[5-(4-ethoxycarbonylphenyl)-1,3,4-thiadiazol-2-yl]benzoate
• InChI: InChI=1S/C20H18N2O4S/c1-3-25-19(23)14-10-8-13(9-11-14)17-21-22-18(27-17)15-6-5-7-16(12-15)20(24)26-4-2/h5-12H,3-4H2,1-2H3
• InChI Key: POTFGGCEZALPLO-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=CC=C(C=C1)C2=NN=C(S2)C3=CC(=CC=C3)C(=O)OCC

Description

Ethyl 3-{5-[4-(ethoxycarbonyl)phenyl]-1,3,4-thiadiazol-2-yl}benzoate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a member of the thiadiazole family, which is known for its diverse pharmacological properties.

Mechanism of Action

The mechanism of action of Ethyl 3-{5-[4-(ethoxycarbonyl)phenyl]-1,3,4-thiadiazol-2-yl}benzoate is not fully understood. However, it is believed to act by inhibiting various enzymes and proteins involved in cellular processes such as DNA replication, protein synthesis, and cell division. This compound has also been found to induce apoptosis in cancer cells, which is a programmed cell death process.
Biochemical and Physiological Effects:
Ethyl 3-{5-[4-(ethoxycarbonyl)phenyl]-1,3,4-thiadiazol-2-yl}benzoate has been found to exhibit various biochemical and physiological effects. It has been shown to inhibit the growth of various bacterial and fungal strains. This compound has also been found to induce cell death in cancer cells and reduce the production of reactive oxygen species (ROS) in neuronal cells. Additionally, it has been found to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

Ethyl 3-{5-[4-(ethoxycarbonyl)phenyl]-1,3,4-thiadiazol-2-yl}benzoate has several advantages for lab experiments. It is relatively easy to synthesize and has a high yield. This compound is also stable under various conditions and can be stored for long periods. However, one limitation of this compound is its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the research on Ethyl 3-{5-[4-(ethoxycarbonyl)phenyl]-1,3,4-thiadiazol-2-yl}benzoate. One potential direction is to explore its potential as a therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's. Another direction is to investigate its potential as an anticancer agent and to develop more potent derivatives. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its effects on various cellular processes.

Synthesis Methods

The synthesis of Ethyl 3-{5-[4-(ethoxycarbonyl)phenyl]-1,3,4-thiadiazol-2-yl}benzoate involves the reaction of 4-(ethoxycarbonyl)phenyl isothiocyanate with 2-amino-5-ethylthio-1,3,4-thiadiazole in the presence of a base such as triethylamine. The resulting intermediate is then reacted with ethyl 3-bromobenzoate to yield the final product. This process yields a white crystalline solid with a high yield.

Scientific Research Applications

Ethyl 3-{5-[4-(ethoxycarbonyl)phenyl]-1,3,4-thiadiazol-2-yl}benzoate has been extensively studied for its potential applications in various fields. It has been found to exhibit potent antibacterial, antifungal, and anticancer activity. This compound has also shown promising results in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.